Cas no 88237-45-0 (Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl-)
88237-45-0 structure
Product Name:Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl-
CAS No:88237-45-0
MF:C10H23NSi
MW:185.381823778152
CID:640215
PubChem ID:10012778
Update Time:2025-04-19
Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
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- Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl-
- N-prop-2-enyl-N-trimethylsilylbutan-1-amine
- 88237-45-0
- DTXSID20434121
-
- Inchi: 1S/C10H23NSi/c1-6-8-10-11(9-7-2)12(3,4)5/h7H,2,6,8-10H2,1,3-5H3
- InChI Key: WWKWQWQTUCCCFE-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)N(CC=C)CCCC
Computed Properties
- Exact Mass: 185.159976272g/mol
- Monoisotopic Mass: 185.159976272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Silanamine, N-butyl-1,1,1-trimethyl-N-2-propenyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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